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Introduction

Butyl octanoate (CH3(CH2)eCOOCH2(CH2)2CHs), a fatty acid ester, is a colorless liquid with a
characteristic fruity odor. It finds applications in the flavor and fragrance industries and is also
of interest in various industrial and research settings, including as a potential biofuel
component and a reference fluid.[1] A thorough understanding of its thermophysical properties
is crucial for process design, quality control, and formulation development in these fields. This
guide provides a comprehensive overview of the key thermophysical properties of butyl
octanoate, supported by quantitative data and detailed experimental methodologies.

Core Thermophysical Properties

The following sections detail the essential thermophysical properties of butyl octanoate. The
guantitative data is summarized in easy-to-reference tables, and the general experimental
protocols for their determination are described.

Density

Density is a fundamental property that relates the mass of a substance to the volume it
occupies. For butyl octanoate, density decreases with increasing temperature.

Table 1: Density of Butyl Octanoate at Various Temperatures
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Temperature (°C) Density (g/lcm3) Reference
20 0.86300 - 0.86600 [2]

20 0.86 [3]

20 0.880 [4]

20 0.86

25 0.86 (calculated)

Experimental Protocol: Density Measurement

The density of liquid samples like butyl octanoate is commonly determined using a vibrating
tube densimeter or a pycnometer (specific gravity bottle).

Method 1: Vibrating Tube Densitometer

o Calibration: The instrument is calibrated using two standards of known density, typically dry
air and deionized water.

o Sample Introduction: A small, degassed sample of butyl octanoate is introduced into the U-
shaped oscillating tube.

o Temperature Equilibration: The sample is allowed to reach thermal equilibrium at the desired
temperature, controlled by a Peltier system.

o Measurement: The instrument measures the oscillation period of the tube containing the
sample. This period is directly related to the density of the sample.

o Data Conversion: The instrument's software converts the oscillation period to a density value
based on the calibration.

Method 2: Pycnometer
e Cleaning and Drying: A pycnometer of a known volume is thoroughly cleaned and dried.

» Weighing (Empty): The mass of the empty, dry pycnometer is accurately measured.
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 Filling: The pycnometer is filled with butyl octanoate, ensuring no air bubbles are trapped.
The temperature of the liquid should be controlled.

e Weighing (Filled): The mass of the pycnometer filled with the sample is measured.

o Calculation: The density is calculated by dividing the mass of the butyl octanoate (mass of
filled pycnometer minus mass of empty pycnometer) by the known volume of the
pycnometer.

Click to download full resolution via product page

Experimental Workflow for Density Measurement

Viscosity
Viscosity measures a fluid's resistance to flow. For most liquids, viscosity decreases as
temperature increases.

Table 2: Viscosity of Butyl Octanoate
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Temperature (K) Viscosity (Pa-s) Reference

(Data available, specific values
287.992 - 680
not extracted)

Experimental Protocol: Viscosity Measurement

The dynamic viscosity of butyl octanoate can be measured using a rotational viscometer or a

capillary viscometer.
Method: Rotational Viscometer
e Instrument Setup: A suitable spindle and guard leg are attached to the viscometer.

o Sample Preparation: A defined volume of butyl octanoate is placed in a sample container.
The temperature of the sample is controlled using a water bath or a temperature-controlled
chamber.

e Measurement: The spindle is immersed in the sample to a specified depth. The spindle is
then rotated at a constant speed, and the torque required to overcome the viscous drag of
the fluid is measured.

o Calculation: The viscosity is calculated from the measured torque, the rotational speed, and
the geometry of the spindle.
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Experimental Workflow for Viscosity Measurement

Surface Tension

Surface tension is the tendency of liquid surfaces to shrink into the minimum surface area
possible.

Experimental Protocol: Surface Tension Measurement

Common methods for measuring the surface tension of liquids like butyl octanoate include the
Du Nouy ring method, the Wilhelmy plate method, and the pendant drop method.

Method: Du Nouy Ring Method
o Apparatus Setup: A clean platinum-iridium ring is attached to a sensitive tensiometer.

o Sample Preparation: The butyl octanoate sample is placed in a clean, temperature-
controlled vessel.

o Measurement: The ring is immersed in the liquid and then slowly pulled upwards. The force
required to pull the ring through the liquid surface is measured. The maximum force just
before the liquid film breaks is recorded.
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» Calculation: The surface tension is calculated from the maximum force, the perimeter of the
ring, and a correction factor.

Refractive Index

The refractive index of a material is a dimensionless number that describes how fast light
travels through the material.

Table 3: Refractive Index of Butyl Octanoate

Temperature (°C) Wavelength (nm) Refractive Index Reference
25.00 Not Specified 1.42300 - 1.42600
Not Specified Not Specified 1.42

(7 data points
14.84 to 24.99 486.1 - 667.8 _
available)

Experimental Protocol: Refractive Index Measurement

An Abbe refractometer is a common instrument for measuring the refractive index of liquids.

Calibration: The refractometer is calibrated using a standard liquid with a known refractive
index, such as distilled water.

o Sample Application: A few drops of butyl octanoate are placed on the prism of the
refractometer.

» Temperature Control: The prisms are temperature-controlled, typically using a circulating
water bath, to maintain the desired measurement temperature.

o Measurement: Light is passed through the sample, and the user adjusts the instrument to
bring the dividing line between the light and dark fields into focus at the crosshairs of the
eyepiece.

o Reading: The refractive index is read directly from the instrument's scale.
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Thermal Properties

Melting Point, Boiling Point, and Flash Point

These properties define the temperatures at which butyl octanoate undergoes phase
transitions or becomes ignitable.

Table 4: Melting, Boiling, and Flash Points of Butyl Octanoate

Property Value (°C) Pressure (mmHg) Reference
Melting Point -42.90 760.00

Melting Point -43 Not Specified

Boiling Point 240.00 - 241.00 760.00

Boiling Point 241 Not Specified

Boiling Point Approx. 245 Not Specified

Flash Point 98.89 Not Specified

Flash Point 124 Not Specified

Heat Capacity

Heat capacity is the amount of heat required to raise the temperature of a substance by a
certain amount.

Table 5: Heat Capacity of Butyl Octanoate

Temperature (K) Phase Heat Capacity Reference

Liquid in equilibrium )
230.25 - 667.184 ) (Data available)
with Gas

200 - 1000 Ideal Gas (Data available)

Experimental Protocol: Heat Capacity Measurement
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Differential Scanning Calorimetry (DSC) is a widely used technique for determining the heat
capacity of liquids.

Baseline Correction: An initial DSC scan is performed with empty sample and reference pans
to establish a baseline.

» Calibration: A scan is performed with a standard material of known heat capacity, such as
sapphire, to determine the instrument's calibration factor.

o Sample Preparation: A known mass of butyl octanoate is hermetically sealed in a sample
pan.

o Measurement: The sample is subjected to a controlled temperature program (e.g., heating at
a constant rate) in the DSC. The heat flow to the sample is measured relative to an empty
reference pan.

o Calculation: The heat capacity of the sample is calculated from the difference in heat flow
between the sample and the baseline, the heating rate, the sample mass, and the calibration
factor.

Other Properties

Vapor Pressure

Vapor pressure is the pressure exerted by a vapor in thermodynamic equilibrium with its
condensed phases at a given temperature.

Table 6: Vapor Pressure of Butyl Octanoate

| Temperature (°C) | Vapor Pressure (mmHg) | Reference | | :--- | :--- | :--- | :--- | | 25.00 |
0.035000 | |

Speed of Sound

The speed of sound is the distance traveled per unit of time by a sound wave propagating
through a medium.

Experimental Protocol: Speed of Sound Measurement
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The speed of sound in liquids can be measured using various techniques, including ultrasonic
interferometry and Brillouin light scattering.

Method: Ultrasonic Interferometry

e Setup: An ultrasonic transducer and a reflector are placed in a cell containing the butyl
octanoate sample. The distance between the transducer and reflector can be precisely
varied.

e Measurement: The transducer emits ultrasonic waves of a known frequency. As the reflector
position is changed, standing waves are created in the liquid. The positions of the nodes and
antinodes of the standing wave are detected by monitoring the acoustic impedance of the
transducer.

o Calculation: The wavelength of the sound in the liquid is determined from the distance
between successive nodes or antinodes. The speed of sound is then calculated as the
product of the frequency and the wavelength.

Conclusion

This technical guide has provided a detailed overview of the key thermophysical properties of
butyl octanoate, presenting quantitative data in a structured format and outlining the
experimental protocols for their measurement. The information and workflows presented herein
are intended to be a valuable resource for researchers, scientists, and drug development
professionals working with this compound, facilitating more accurate modeling, process
optimization, and formulation design.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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octanoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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